Cas no 838856-11-4 (Benzenemethanol, 3,4-bis(2-methoxyethoxy)-)

• Product Name: Benzenemethanol, 3,4-bis(2-methoxyethoxy)-
• CAS No: 838856-11-4
• MF: C₁₃H₂₀O₅
• MW: 256.294904708862
• CID: 1817910
• PubChem ID: 66891044
• Update Time: 2025-04-21

Benzenemethanol, 3,4-bis(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4-bis(2-methoxyethoxy)-
• (3,4-bis{[2-(methyloxy)ethyl]oxy}phenyl)methanol
• DB-344646
• ORCWDOIYOUTISN-UHFFFAOYSA-N
• 838856-11-4
• SCHEMBL1057005

• Inchi： 1S/C13H20O5/c1-15-5-7-17-12-4-3-11(10-14)9-13(12)18-8-6-16-2/h3-4,9,14H,5-8,10H2,1-2H3
• InChI Key： ORCWDOIYOUTISN-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=C(CO)C=CC=1OCCOC

Computed Properties

• Exact Mass: 256.13107373g/mol
• Monoisotopic Mass: 256.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.2Ų